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Compound of Interest

Compound Name: Tetraconazole

Cat. No.: B1682234 Get Quote

Application Notes: Formulation of Tetraconazole for
Research
Introduction Tetraconazole is a broad-spectrum systemic triazole fungicide used extensively in

agricultural and research settings. Its primary mode of action is the inhibition of sterol

biosynthesis in fungi, specifically targeting the C14-demethylation of lanosterol, which is a

critical step in the formation of ergosterol.[1][2] Ergosterol is an essential component of fungal

cell membranes, and its disruption leads to impaired membrane function and ultimately, cell

death.[2][3] Proper formulation is critical for achieving accurate and reproducible results in

laboratory and greenhouse experiments due to tetraconazole's low water solubility. These

notes provide an overview of tetraconazole's properties and detailed protocols for its

formulation.

Physicochemical Properties of Tetraconazole Understanding the physicochemical properties

of tetraconazole is fundamental to selecting the appropriate solvents and formulation

strategies. Tetraconazole is a viscous liquid at room temperature and is readily soluble in

many organic solvents but has low solubility in water.[4][5][6]
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Property Value Source

Molecular Formula C₁₃H₁₁Cl₂F₄N₃O [5][7]

Molecular Weight 372.15 g/mol [2][7]

Physical Form Colorless, viscous liquid [5][6]

Water Solubility 150 - 159 g/L (at 20-25 °C) [5][6]

log P (o/w) 3.56 [7][8]

Vapor Pressure 1.8 x 10⁻⁴ Pa (at 20°C) [4]

Melting Point Pour point 6 °C [5]

Solubility Data The choice of solvent is critical for preparing stock solutions. High-purity,

anhydrous-grade solvents are recommended to avoid precipitation.

Solvent Solubility Notes

DMSO 125 mg/mL (335.89 mM)
Ultrasonic treatment may be

needed.[2][3]

Methanol Readily soluble [4][5]

Acetone Readily soluble [4][5]

Dichloromethane Readily soluble [4]

Corn Oil ≥ 2.08 mg/mL
Used in some in vivo

formulations.[3]

1,2-dichloroethane Readily soluble [5]

Experimental Protocols
Protocol 1: Preparation of a DMSO Stock Solution for In
Vitro Assays
This protocol is suitable for preparing a high-concentration stock of tetraconazole for use in

microplate-based assays, fungal culture experiments, and other in vitro studies.
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Materials:

Tetraconazole (pure analytical grade)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer and/or ultrasonic bath

Procedure:

Weighing: Accurately weigh the desired amount of tetraconazole in a sterile microcentrifuge

tube. For example, to prepare a 100 mM stock solution, weigh 37.22 mg of tetraconazole.

Solvent Addition: Add the calculated volume of DMSO to achieve the target concentration.

For a 100 mM solution from 37.22 mg, add 1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly. If the compound does not fully

dissolve, use an ultrasonic bath for 5-10 minutes to aid dissolution.[2][3] Visually inspect the

solution to ensure it is clear and free of particulates.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage

(up to 6 months).[3]

Application: When preparing working solutions, the final concentration of DMSO in the

experimental medium should be kept low (typically <0.5%) to avoid solvent-induced toxicity

to the test organisms.

Protocol 2: Preparation of an Emulsifiable Concentrate
(EC) for Greenhouse Spray Applications
This protocol outlines the preparation of a lab-scale emulsifiable concentrate, a common

formulation type for applying water-insoluble pesticides.[9] EC formulations form a stable oil-in-
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water emulsion when diluted with water for spraying.[9]

Materials:

Tetraconazole (technical grade)

Aromatic solvent (e.g., Solvesso™ 150 or similar N-methyl-2-pyrrolidone alternative)

Surfactant/Emulsifier blend (e.g., a mix of anionic and non-ionic surfactants like calcium

dodecylbenzene sulfonate and a castor oil ethoxylate)

Glass beaker or flask

Magnetic stirrer and stir bar

Procedure:

Solvent and Active Ingredient: In a glass beaker, add the desired volume of the aromatic

solvent. While stirring, slowly add the pre-weighed technical-grade tetraconazole until it is

completely dissolved.

Emulsifier Addition: Add the surfactant/emulsifier blend to the solution. A typical inclusion rate

for the emulsifier package is 5-15% of the total formulation volume.[10]

Homogenization: Continue stirring for 15-20 minutes until the solution is clear and

homogenous. This is the concentrate.

Storage: Store the EC formulation in a sealed, labeled container in a cool, dark, and well-

ventilated area.

Application: To use, dilute the EC formulation to the desired final concentration in water. For

example, if a final spray concentration of 100 ppm (0.1 g/L) is needed, and the EC contains

40 g/L of tetraconazole, dilute 2.5 mL of the EC into 1 L of water.[8] Always add the

concentrate to the water while agitating to ensure spontaneous and stable emulsion

formation.

Example Application Rates from Literature
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| Application Setting | Crop | Recommended Rate | Source | | :--- | :--- | :--- | | Greenhouse |

Cucumber | 4.0 - 8.0 g active ingredient / 100 L |[11] | | Open Field | Tomato, Green Beans | 50

cc of 10% EC / 100 L water |[12] | | Soil | Laboratory Incubation | 0.33 - 3.33 mg / kg soil |[13] |
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Workflow for Tetraconazole Formulation and Experimentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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